6-chloro-9H-purine-8-carboxylic acid
Description
6-chloro-9H-purine-8-carboxylic acid is a chemical compound with the CAS Number: 1044770-57-1 . It has a molecular weight of 198.57 . It is a building block in chemical synthesis and is used as an intermediate in the preparation of 9-alkylpurines and 6-mercaptopurine . It has shown antitumor activities .
Synthesis Analysis
The acid-catalyzed reaction of 6-chloropurine with 3,4-di-O-acetyl-D-xylal has been investigated . It has been used in the preparation of 9-alkylpurines via alkylation with various substituted alkyl halides in DMSO . It was also used in the preparation of 6-succinoaminopurine .Molecular Structure Analysis
The IUPAC name for this compound is 6-chloro-9H-purine-8-carboxylic acid . The InChI code for this compound is 1S/C6H3ClN4O2/c7-3-2-4(9-1-8-3)11-5(10-2)6(12)13/h1H,(H,12,13)(H,8,9,10,11) .Chemical Reactions Analysis
6-Chloropurine is a building block in chemical synthesis . It is used as an intermediate in the preparation of 9-alkylpurines and 6-mercaptopurine . The acid-catalyzed reaction of 6-chloropurine with 3,4-di-O-acetyl-D-xylal has been investigated .Mechanism of Action
6-Chloropurine has shown antitumor activities . The mechanism of the 6-Chloropurine-induced antitumor activity may involve the conversion of 6-Chloropurine to S-(6-punnyl)glutathione and further metabolism of S-(6-punnyl)glutathione to 6-mercaptopunne .
It is stored at a temperature of 4 degrees Celsius . The compound is shipped at normal temperature .
Safety and Hazards
The safety information for this compound includes the following hazard statements: H302, H315, H319, H335 . The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Relevant Papers The relevant papers for this compound can be found at Sigma-Aldrich . These papers include MSDS, related peer-reviewed papers, technical documents, and similar products .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-9H-purine-8-carboxylic acid involves the chlorination of 9H-purine-8-carboxylic acid followed by purification and isolation of the desired product.", "Starting Materials": [ "9H-purine-8-carboxylic acid", "Thionyl chloride", "Hydrochloric acid", "Sodium hydroxide", "Chlorine gas" ], "Reaction": [ "9H-purine-8-carboxylic acid is dissolved in thionyl chloride and heated to reflux to form the corresponding acid chloride.", "The reaction mixture is cooled and excess thionyl chloride is removed under reduced pressure.", "The resulting acid chloride is dissolved in anhydrous dichloromethane and treated with chlorine gas in the presence of hydrochloric acid.", "The reaction mixture is then quenched with sodium hydroxide and extracted with dichloromethane.", "The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to yield crude 6-chloro-9H-purine-8-carboxylic acid.", "The crude product is purified by recrystallization from a suitable solvent to obtain the desired compound." ] } | |
CAS RN |
1044770-57-1 |
Product Name |
6-chloro-9H-purine-8-carboxylic acid |
Molecular Formula |
C6H3ClN4O2 |
Molecular Weight |
198.6 |
Purity |
95 |
Origin of Product |
United States |
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